3-Hydroxyhexadecanoic acid
3-Hydroxyhexadecanoic acid
, also known as 16:0(3-oh), belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from hexadecanoic acid. can also be converted into FR901469 and methyl 3-hydroxypalmitate.
3-hydroxypalmitic acid is a long-chain fatty acid that is the 3-hydroxy derivative of palmitic acid. It is a long-chain fatty acid, a 3-hydroxy fatty acid and a hydroxypalmitic acid. It derives from a hexadecanoic acid. It is a conjugate acid of a 3-hydroxypalmitate.
3-hydroxypalmitic acid is a long-chain fatty acid that is the 3-hydroxy derivative of palmitic acid. It is a long-chain fatty acid, a 3-hydroxy fatty acid and a hydroxypalmitic acid. It derives from a hexadecanoic acid. It is a conjugate acid of a 3-hydroxypalmitate.
Brand Name:
Vulcanchem
CAS No.:
928-17-6
VCID:
VC0164411
InChI:
InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19)
SMILES:
CCCCCCCCCCCCCC(CC(=O)O)O
Molecular Formula:
C16H32O3
Molecular Weight:
272.42 g/mol
3-Hydroxyhexadecanoic acid
CAS No.: 928-17-6
Reference Standards
VCID: VC0164411
Molecular Formula: C16H32O3
Molecular Weight: 272.42 g/mol
| CAS No. | 928-17-6 |
|---|---|
| Product Name | 3-Hydroxyhexadecanoic acid |
| Molecular Formula | C16H32O3 |
| Molecular Weight | 272.42 g/mol |
| IUPAC Name | 3-hydroxyhexadecanoic acid |
| Standard InChI | InChI=1S/C16H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15(17)14-16(18)19/h15,17H,2-14H2,1H3,(H,18,19) |
| Standard InChIKey | CBWALJHXHCJYTE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCC(CC(=O)O)O |
| Canonical SMILES | CCCCCCCCCCCCCC(CC(=O)O)O |
| Appearance | Unit:25 mgSolvent:nonePurity:98+%Physical solid |
| Description | , also known as 16:0(3-oh), belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. participates in a number of enzymatic reactions. In particular, can be biosynthesized from hexadecanoic acid. can also be converted into FR901469 and methyl 3-hydroxypalmitate. 3-hydroxypalmitic acid is a long-chain fatty acid that is the 3-hydroxy derivative of palmitic acid. It is a long-chain fatty acid, a 3-hydroxy fatty acid and a hydroxypalmitic acid. It derives from a hexadecanoic acid. It is a conjugate acid of a 3-hydroxypalmitate. |
| Synonyms | 3-hydroxypalmitic acid 3-hydroxypalmitic acid, (+-)-isomer beta-hydroxypalmitate beta-hydroxypalmitic acid |
| Reference | 1. A. Flavier et al. “Identification of 3-hydroxypalmitic acid methyl ester as a novel autoregulator controlling virulence in Ralstonia solanacearum” MolMicrobiol, vol. 26 pp. 251-259, 19972. M. Dhar et al. “Omega oxidation of 3-hydroxy fatty acids by the human CYP4F gene subfamily enzyme CYP4F11” Journal of Lipid Research, vol. 49,pp. 612-624, 20083. P. Jones et al. “Improved Stable Isotope Dilution-Gas Chromatography-Mass Spectrometry Method for Serum or Plasma Free 3-Hydroxy-Fatty Acids andIts Utility for the Study of Disorders of Mitochondrial Fatty Acid beta-Oxidation” Clinical Chemistry, vol. 46, pp. 149-155, 20004. P. Jones et al. “Accumulation of free 3-hydroxy fatty acids in the culture media of fibroblasts from patients deficient in long-chain l-3-hydroxyacyl-CoAdehydrogenase: a useful diagnostic aid” Clinical Chemistry, vol. 47(7) pp. 1190-1194, 2001 |
| PubChem Compound | 301590 |
| Last Modified | Nov 11 2021 |
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